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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear properties and

decay characteristics of Americium-241 (²⁴¹Am). The information is presented to support a

range of scientific applications, from fundamental research to its use in various industrial and

medical technologies.

Core Nuclear Properties
Americium-241 is a synthetic radionuclide of americium, an actinide element. It is the most

common isotope of americium and is notable for its long half-life and distinct decay signature.

[1] It is produced in nuclear reactors through the beta decay of Plutonium-241 (²⁴¹Pu).[2][3]

A summary of the fundamental nuclear properties of Americium-241 is provided in the table

below.
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Property Value

Half-life (t½) 432.2 years[4]

Decay Mode
Alpha (α) decay (>99%)[5], Spontaneous

Fission (SF)

Daughter Nuclide Neptunium-237 (²³⁷Np)[5]

Spin 5/2-[1]

Specific Activity 3.43 Ci/g (126.9 GBq/g)[1]

Decay Characteristics
The primary mode of decay for Americium-241 is through the emission of alpha particles.[3]

This process is accompanied by the release of gamma rays and conversion electrons as the

daughter nucleus, Neptunium-237, transitions from excited states to its ground state. A minor

branch of decay occurs through spontaneous fission.[6]

Alpha Decay
The alpha decay of Americium-241 is characterized by several distinct energy peaks,

corresponding to transitions to different energy levels in the Neptunium-237 nucleus. The most

prominent alpha emissions are detailed in the following table.

Alpha Energy (MeV) Intensity (%)

5.486 84.5[6]

5.443 13.0[6]

5.388 1.7[4]

Gamma and X-ray Emissions
Following alpha decay, the excited Neptunium-237 nucleus de-excites through the emission of

gamma rays and X-rays over a range of energies. The most significant of these emissions are

cataloged below.
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Photon Energy (keV) Intensity (%) Type

59.54 35.9[6] Gamma

26.34 2.4[6] Gamma

17.61 20.2[6] X-ray

13.9 - Gamma

Note: The intensity of the 13.9 keV gamma emission is not consistently reported across all

sources but is a recognized emission.

Spontaneous Fission
Americium-241 also undergoes spontaneous fission, although this is a much rarer decay

mode compared to alpha decay.

Property Value

Branching Ratio 3.6 x 10⁻¹⁰ %[1]

Half-life (SF) 1.2 x 10¹⁴ years[7]

Decay Scheme and Chain
The decay of Americium-241 initiates a long decay chain, the Neptunium series, which

proceeds through a sequence of alpha and beta decays until it culminates in the stable isotope

Bismuth-209.

²⁴¹Am ²³⁷Npα (432.2 y) ²³³Paα (2.14 x 10⁶ y) ²³³Uβ⁻ (27.0 d) ²²⁹Thα (1.59 x 10⁵ y) ²²⁵Raα (7340 y) ²²⁵Acβ⁻ (14.9 d) ²²¹Frα (10.0 d) ²¹⁷Atα (4.9 min) ²¹³Biα (32.3 ms)

²¹³Poβ⁻ (45.6 min, 97.91%)

²⁰⁹Tl
α (45.6 min, 2.09%)

²⁰⁹Pb

α (4.2 µs)

β⁻ (2.2 min)
²⁰⁹Bi (Stable)β⁻ (3.25 h)
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Decay chain of Americium-241 to stable Bismuth-209.

Experimental Protocols for Characterization
The determination of the nuclear and decay properties of Americium-241 relies on precise

radiometric techniques. The following sections outline the methodologies for key experimental

procedures.

Alpha Spectrometry for Energy and Intensity
Measurements
Alpha spectrometry is the primary technique for identifying and quantifying the alpha-emitting

radionuclides in a sample and determining their energies and emission intensities.

Methodology:

Source Preparation: A thin, uniform source of Americium-241 is prepared to minimize self-

absorption of the alpha particles. This is often achieved by electrodeposition or vacuum

sublimation onto a polished metal disk. For environmental samples, chemical separation and

purification are necessary. This can involve co-precipitation with a carrier like neodymium

fluoride.

Instrumentation: A semiconductor detector, typically a silicon detector, is placed in a vacuum

chamber with the prepared source. The vacuum is essential to prevent energy loss of the

alpha particles as they travel to the detector.

Data Acquisition: The detector is connected to a preamplifier, amplifier, and a multi-channel

analyzer (MCA). The MCA records the number of alpha particles detected at specific

energies, generating an energy spectrum.

Calibration: The energy axis of the spectrum is calibrated using a source with well-known

alpha particle energies.

Analysis: The resulting spectrum shows distinct peaks corresponding to the different alpha

energies emitted by Americium-241. The area under each peak is proportional to the

intensity of that emission. The resolution of the spectrometer can be determined from the full

width at half maximum (FWHM) of a prominent peak.[8]
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Workflow for Alpha Spectrometry of Americium-241.

Gamma Spectrometry for Energy and Intensity
Measurements
Gamma spectrometry is used to measure the energy and intensity of gamma rays emitted

during the decay of Americium-241.

Methodology:

Source and Detector Setup: A sample of Americium-241 is placed at a known geometry

relative to a high-purity germanium (HPGe) detector. The detector is shielded to reduce

background radiation.

Data Acquisition: The HPGe detector is coupled to a multi-channel analyzer (MCA) to collect

the gamma-ray energy spectrum.

Efficiency Calibration: The detection efficiency of the system at various energies is

determined using calibrated gamma-ray sources.

Spectrum Analysis: The collected spectrum is analyzed to identify the characteristic gamma-

ray peaks of Americium-241. The energy of each peak is determined, and the net peak area

is used to calculate the emission intensity, taking into account the detection efficiency and
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the source activity. For low-level environmental samples, pre-concentration of americium via

co-precipitation may be necessary before gamma counting.[9]

Experimental Setup Data Acquisition

Analysis

Americium-241 Source HPGe Detector
(Shielded) Multi-Channel Analyzer

Spectrum AnalysisEfficiency Calibration Peak Identification and Quantification

Click to download full resolution via product page

Workflow for Gamma Spectrometry of Americium-241.

Half-Life Determination
The long half-life of Americium-241 makes its direct measurement by observing decay over a

short period impractical. Instead, methods such as specific activity determination and

calorimetry are employed.[7]

Specific Activity Method:

A known mass of high-purity Americium-241 is prepared.

The activity of the sample is measured with high precision using a well-calibrated alpha

detector.

The half-life is calculated from the relationship between the decay constant (derived from the

activity and the number of atoms), and the half-life.

Calorimetry:

The heat output from the decay of a known mass of Americium-241 is measured using a

sensitive calorimeter.
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The total decay energy is known from its decay scheme.

The activity, and subsequently the half-life, can be calculated from the thermal power

generated by the sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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